Cas no 2375259-05-3 (Methyl 3-aminohex-5-ynoate;hydrochloride)

• Product Name: Methyl 3-aminohex-5-ynoate;hydrochloride
• CAS No: 2375259-05-3
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 6218090
• PubChem ID: 145874782
• Update Time: 2025-11-01

Methyl 3-aminohex-5-ynoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminohex-5-ynoate;hydrochloride
• Z3825461044
• methyl 3-aminohex-5-ynoate hydrochloride
• 2375259-05-3
• EN300-7439257

• Inchi： 1S/C7H11NO2.ClH/c1-3-4-6(8)5-7(9)10-2;/h1,6H,4-5,8H2,2H3;1H
• InChI Key： DMGJKCKPDJFOBR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(CC#C)N)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-aminohex-5-ynoate;hydrochloride

Recent Advances in the Application of Methyl 3-aminohex-5-ynoate Hydrochloride (CAS: 2375259-05-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-aminohex-5-ynoate hydrochloride (CAS: 2375259-05-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its alkyne and ester functional groups, has demonstrated versatile applications in drug discovery, bioconjugation, and the synthesis of bioactive compounds. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutics, particularly in the fields of oncology and neurology.

One of the most notable applications of Methyl 3-aminohex-5-ynoate hydrochloride is its role in click chemistry, where its alkyne moiety facilitates efficient and selective reactions with azides. This property has been leveraged in the development of targeted drug delivery systems and the labeling of biomolecules for imaging and diagnostic purposes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a new class of kinase inhibitors, showing promising results in preclinical models of breast cancer.

In addition to its applications in drug discovery, Methyl 3-aminohex-5-ynoate hydrochloride has been investigated for its potential in peptide modification. Researchers have utilized its reactive amine group to introduce novel functionalities into peptide chains, enabling the creation of peptide-based therapeutics with enhanced stability and bioavailability. A recent publication in ACS Chemical Biology reported the successful incorporation of this compound into a peptide scaffold, resulting in improved pharmacokinetic properties and target specificity.

The compound's unique structural features have also attracted attention in the field of chemical proteomics. Its ability to serve as a versatile building block for probe design has facilitated the study of protein-protein interactions and enzyme activity in live cells. A 2024 study in Nature Chemical Biology described the development of a new activity-based probe incorporating Methyl 3-aminohex-5-ynoate hydrochloride, which enabled real-time monitoring of protease activity in tumor microenvironments.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Methyl 3-aminohex-5-ynoate hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with several research groups reporting successful scale-up procedures in peer-reviewed journals. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking forward, the unique properties of Methyl 3-aminohex-5-ynoate hydrochloride (CAS: 2375259-05-3) position it as a valuable tool in the development of next-generation therapeutics and research reagents. Ongoing studies are exploring its potential in areas such as targeted protein degradation and the development of covalent inhibitors, suggesting that its impact on chemical biology and pharmaceutical research will continue to grow in the coming years.